Cas no 175137-53-8 (Methyl 3-amino-4-((4-chlorophenyl)sulfonyl)thiophene-2-carboxylate)
175137-53-8 structure
Product Name:Methyl 3-amino-4-((4-chlorophenyl)sulfonyl)thiophene-2-carboxylate
CAS No:175137-53-8
MF:C12H10ClNO4S2
MW:331.79509973526
CID:111843
PubChem ID:2819175
Update Time:2025-04-18
Methyl 3-amino-4-((4-chlorophenyl)sulfonyl)thiophene-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 3-amino-4-((4-chlorophenyl)sulfonyl)thiophene-2-carboxylate
- METHYL 3-AMINO-4-(4-CHLOROBENZENESULFONYL)THIOPHENE-2-CARBOXYLATE
- 2-Thiophenecarboxylicacid, 3-amino-4-[(4-chlorophenyl)sulfonyl]-, methyl ester
- methyl 3-amino-4-(4-chlorophenyl)sulfonylthiophene-2-carboxylate
- METHYL 3-AMINO-4-[(4-CHLOROPHENYL)SULFONYL]THIOPHENE-2-CARBOXYLATE
- HMS1440J19
- IDI1_014772
- Maybridge3_003385
- DTXSID50384807
- Methyl 3-amino-4-(4-chlorobenzene-1-sulfonyl)thiophene-2-carboxylate
- 175137-53-8
- CCG-253376
- 2-Thiophenecarboxylic acid, 3-amino-4-[(4-chlorophenyl)sulfonyl]-, methyl ester
-
- Inchi: 1S/C12H10ClNO4S2/c1-18-12(15)11-10(14)9(6-19-11)20(16,17)8-4-2-7(13)3-5-8/h2-6H,14H2,1H3
- InChI Key: OSWXRGHMXRQALH-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)S(C1=CSC(C(=O)OC)=C1N)(=O)=O
Computed Properties
- Exact Mass: 330.9741
- Monoisotopic Mass: 330.974
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 457
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 123Ų
Experimental Properties
- PSA: 86.46
Methyl 3-amino-4-((4-chlorophenyl)sulfonyl)thiophene-2-carboxylate Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
175137-53-8 (Methyl 3-amino-4-((4-chlorophenyl)sulfonyl)thiophene-2-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent